![molecular formula C21H17N3O B288864 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide](/img/structure/B288864.png)
4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide
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Overview
Description
4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide, also known as MIP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and cancer research. MIP is a small molecule that belongs to the class of imidazo[1,2-a]pyridines, which are known for their diverse biological activities.
Scientific Research Applications
4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide has shown promising results in various scientific research applications. One of the most significant applications of this compound is in cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of anticancer drugs. This compound has also been shown to have anti-inflammatory and analgesic effects, which could be useful in the treatment of various inflammatory diseases.
Mechanism of Action
The mechanism of action of 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the production of certain inflammatory cytokines, which could contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In one study, this compound was found to inhibit the activity of the enzyme topoisomerase I, which is involved in DNA replication and repair. This compound has also been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways. In terms of physiological effects, this compound has been shown to have analgesic and anti-inflammatory effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide in lab experiments is its high potency and selectivity. This compound has been shown to be effective at low concentrations, which could reduce the amount of compound needed for experiments. Additionally, this compound has been shown to have high selectivity for certain enzymes and receptors, which could reduce the risk of off-target effects. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which could limit its use in certain assays.
Future Directions
There are several future directions for research on 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide. One direction is to further investigate the mechanism of action of this compound, particularly in terms of its effects on cancer cells. Another direction is to explore the potential of this compound as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Additionally, further research could be done to optimize the synthesis and formulation of this compound for use in lab experiments and potential clinical applications.
Conclusion
In conclusion, this compound is a promising chemical compound that has shown potential in various scientific research applications. Its high potency and selectivity make it a valuable tool for investigating the mechanisms of various biological processes. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential as a therapeutic agent for various diseases.
Synthesis Methods
4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide can be synthesized using various methods, including Suzuki coupling, Buchwald-Hartwig amination, and Sonogashira coupling. In one study, this compound was synthesized using Suzuki coupling of 4-bromo-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide and phenylboronic acid in the presence of a palladium catalyst. The reaction was carried out in a mixture of dimethylformamide and water, and the product was obtained in good yield after purification.
properties
Molecular Formula |
C21H17N3O |
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Molecular Weight |
327.4 g/mol |
IUPAC Name |
4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide |
InChI |
InChI=1S/C21H17N3O/c1-15-10-12-17(13-11-15)21(25)23-20-19(16-7-3-2-4-8-16)22-18-9-5-6-14-24(18)20/h2-14H,1H3,(H,23,25) |
InChI Key |
KGWNZSOESBLOCE-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C(=O)NC2=C(N=C3N2C=CC=C3)C4=CC=CC=C4 |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=C(N=C3N2C=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
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